2-((Difluoromethyl)sulfonyl)pyridine
Overview
Description
“2-((Difluoromethyl)sulfonyl)pyridine”, also known as Difluoromethyl 2-Pyridyl Sulfone, is a reagent used in the gem-difluoroolefination of aldehydes and ketones. It is also used as a reagent in the nucleophilic difluoro(sulfonato)methylation of alcohols, N-sulfinyl imines, and halides .
Synthesis Analysis
The synthesis of “this compound” involves the gem-difluoroolefination of aldehydes and ketones . It has been found that the fluorinated sulfinate intermediate in the reaction is relatively stable, which can be observed by 19 F NMR and trapped with CH3I .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H5F2NO2S. Its molecular weight is 193.17 g/mol. The InChI key is YRQNSTAWTLXCEZ-UHFFFAOYSA-N .
Chemical Reactions Analysis
“this compound” is used in the gem-difluoroolefination of aldehydes and ketones. It is also used as a reagent in the nucleophilic difluoro(sulfonato)methylation of alcohols, N-sulfinyl imines, and halides .
Physical And Chemical Properties Analysis
“this compound” is a solid substance. Its melting point is between 44-49°C .
Scientific Research Applications
2-((Difluoromethyl)sulfonyl)pyridine(DFMSP) has been widely used in scientific research, particularly in the fields of pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, it has been used as a reagent in the synthesis of a variety of compounds, including antibiotics, anti-cancer drugs, and other drugs. In agrochemicals, it has been used as a catalyst in the synthesis of a variety of compounds, including insecticides, herbicides, and fungicides. In materials science, it has been used as a reagent in the synthesis of a variety of polymers and other materials.
Mechanism of Action
2-((Difluoromethyl)sulfonyl)pyridine(DFMSP) is a versatile reagent that is capable of catalyzing a variety of reactions. It is able to catalyze reactions through a variety of mechanisms, including Friedel-Crafts alkylation and acylation, allylic substitution, and arylation. In each of these reactions, the this compound(DFMSP) acts as a Lewis acid, which facilitates the formation of a new bond between two reactants.
Biochemical and Physiological Effects
This compound(DFMSP) has not been found to have any significant biochemical or physiological effects. It is not known to be toxic and has not been found to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
2-((Difluoromethyl)sulfonyl)pyridine(DFMSP) is a versatile reagent that can be used in a variety of reactions, making it an ideal choice for a variety of laboratory experiments. It is relatively inexpensive and is easy to handle, making it a cost-effective choice for laboratory experiments. However, it is not suitable for use in reactions that require temperatures higher than 90°C, as it is known to decompose at higher temperatures.
Future Directions
There are a number of potential future directions for the use of 2-((Difluoromethyl)sulfonyl)pyridine(DFMSP). It could be used as a catalyst in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and materials. It could also be used in the synthesis of a variety of polymers, such as polyurethanes and polyesters. Additionally, it could be used as a reagent in the synthesis of a variety of compounds, such as dyes and pigments. Finally, it could be used as a reagent in the synthesis of a variety of organic compounds, such as amino acids and peptides.
Synthesis Methods
2-((Difluoromethyl)sulfonyl)pyridine(DFMSP) is synthesized by the reaction of difluoromethanesulfonic acid with pyridine. This reaction is carried out in aqueous media, typically in the presence of a base such as sodium hydroxide, and is typically carried out at a temperature of 80-90°C. The reaction is typically complete within 1-2 hours and yields a product that is greater than 95% pure.
Safety and Hazards
properties
IUPAC Name |
2-(difluoromethylsulfonyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F2NO2S/c7-6(8)12(10,11)5-3-1-2-4-9-5/h1-4,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRQNSTAWTLXCEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)S(=O)(=O)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30673044 |
Source
|
| Record name | 2-(Difluoromethanesulfonyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30673044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1219454-89-3 |
Source
|
| Record name | 2-(Difluoromethanesulfonyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30673044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-difluoromethanesulfonylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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